Cas no 59834-06-9 (2-(1,2,3-thiadiazol-4-yl)benzenol)

2-(1,2,3-thiadiazol-4-yl)benzenol structure
59834-06-9 structure
Product Name:2-(1,2,3-thiadiazol-4-yl)benzenol
CAS No:59834-06-9
MF:C8H6N2OS
MW:178.211040019989
MDL:MFCD00792963
CID:337166
PubChem ID:2767447
Update Time:2025-04-19

2-(1,2,3-thiadiazol-4-yl)benzenol Chemical and Physical Properties

Names and Identifiers

    • Phenol, 2-(1,2,3-thiadiazol-4-yl)-
    • 2-(1,2,3-Thiadiazol-4-yl)benzenol
    • 2-(1,2,3-thiadiazol-4-yl)phenol
    • 2-[1,2,3]Thiadiazol-4-yl-phenol
    • 4-(2'-hydroxyphenyl)-1,2,3-thiadiazole
    • 4-(2-hydroxyphenyl)-1,2,3-thiadiazole
    • 4-(o-hydroxyphenyl)-1,2,3-thiadiazole
    • AC1MCE7H
    • AO-638
    • Bionet2_000823
    • CTK1E6421
    • SAEWPOWUMHQORT-UHFFFAOYSA-
    • SureCN1655677
    • CS-0358440
    • DTXSID90377617
    • SAEWPOWUMHQORT-UHFFFAOYSA-N
    • 11L-004
    • AO-638/41746397
    • SCHEMBL1655677
    • AKOS005069477
    • J-505290
    • HMS1366F09
    • 59834-06-9
    • InChI=1/C8H6N2OS/c11-8-4-2-1-3-6(8)7-5-12-10-9-7/h1-5,11H
    • MFCD00792963
    • 2-(thiadiazol-4-yl)phenol
    • 2-(1,2,3-thiadiazol-4-yl)benzenol
    • MDL： MFCD00792963
    • Inchi： 1S/C8H6N2OS/c11-8-4-2-1-3-6(8)7-5-12-10-9-7/h1-5,11H
    • InChI Key： SAEWPOWUMHQORT-UHFFFAOYSA-N
    • SMILES： S1C=C(C2C=CC=CC=2O)N=N1

Computed Properties

  • Exact Mass: 178.02018
  • Monoisotopic Mass: 178.02008399g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 156
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 74.2Ų

Experimental Properties

  • Melting Point: 111-113°
  • PSA: 46.01

2-(1,2,3-thiadiazol-4-yl)benzenol Security Information

  • HazardClass：IRRITANT

2-(1,2,3-thiadiazol-4-yl)benzenol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
abcr
AB268789-500 mg
2-(1,2,3-Thiadiazol-4-yl)benzenol, 95%; .
 59834-06-9 95%
500 mg
 €178.80 2023-07-20
abcr
AB268789-1 g
2-(1,2,3-Thiadiazol-4-yl)benzenol, 95%; .
 59834-06-9 95%
1 g
 €260.30 2023-07-20
abcr
AB268789-5 g
2-(1,2,3-Thiadiazol-4-yl)benzenol, 95%; .
 59834-06-9 95%
5 g
 €1,023.00 2023-07-20
Chemenu
CM522650-1g
2-(1,2,3-Thiadiazol-4-yl)phenol
 59834-06-9 97%
1g
 $*** 2023-05-30
Chemenu
CM522650-5g
2-(1,2,3-Thiadiazol-4-yl)phenol
 59834-06-9 97%
5g
 $*** 2023-05-30
TRC
B703793-10mg
2-(1,2,3-thiadiazol-4-yl)benzenol
 59834-06-9
10mg
 $ 50.00 2022-06-01
TRC
B703793-50mg
2-(1,2,3-thiadiazol-4-yl)benzenol
 59834-06-9
50mg
 $ 115.00 2022-06-01
TRC
B703793-100mg
2-(1,2,3-thiadiazol-4-yl)benzenol
 59834-06-9
100mg
 $ 185.00 2022-06-01
abcr
AB268789-10 g
2-(1,2,3-Thiadiazol-4-yl)benzenol, 95%; .
 59834-06-9 95%
10 g
 €1,783.30 2023-07-20
Key Organics Ltd
11L-004-1MG
2-(1,2,3-thiadiazol-4-yl)benzenol
 59834-06-9 >95%
1mg
 £37.00 2025-02-09

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